Cas no 31555-43-8 (4-imidazo[1,2-a]pyrimidin-2-yl-Phenol)
31555-43-8 structure
Product Name:4-imidazo[1,2-a]pyrimidin-2-yl-Phenol
CAS No:31555-43-8
MF:C12H9N3O
MW:211.219362020493
CID:1110738
PubChem ID:42602719
Update Time:2025-04-20
4-imidazo[1,2-a]pyrimidin-2-yl-Phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-imidazo[1,2-a]pyrimidin-2-yl-Phenol
- DB-099970
- 31555-43-8
- SCHEMBL12970202
-
- Inchi: 1S/C12H9N3O/c16-10-4-2-9(3-5-10)11-8-15-7-1-6-13-12(15)14-11/h1-8,16H
- InChI Key: PJMAWVCEEKIZCD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C1=CN2C=CC=NC2=N1
Computed Properties
- Exact Mass: 211.074561919g/mol
- Monoisotopic Mass: 211.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.4Ų
4-imidazo[1,2-a]pyrimidin-2-yl-Phenol Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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